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Abstract
This technical guide provides a comprehensive review of the available scientific literature on

the chemical compound 1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate. Despite a

thorough search of chemical databases and scientific literature, specific data regarding the

synthesis, biological activity, mechanism of action, and quantitative experimental results for this

particular molecule are exceedingly scarce. This document summarizes the available chemical

identity information and provides a broader context based on related indole-6-carboxylic acid

derivatives, which are significant in medicinal chemistry. The absence of dedicated research on

the title compound suggests it may primarily serve as a chemical intermediate or a library

compound that has not yet been the subject of in-depth biological investigation.

Introduction
The indole scaffold is a privileged structure in drug discovery, forming the core of numerous

natural products and synthetic molecules with a wide range of biological activities.[1]

Derivatives of indole are known to possess anti-inflammatory, antimicrobial, antiviral, and
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anticancer properties, among others.[1] Specifically, indole-6-carboxylic acid and its derivatives

are recognized as important intermediates in the synthesis of various pharmaceuticals,

including agents targeting neurological disorders and cancer.[2] This review focuses on the

specific diester, 1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate, aiming to collate and

present all available technical information for the scientific community.

Chemical and Physical Properties
1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate is a known chemical entity, and its basic

properties have been cataloged by various chemical suppliers. A summary of this information is

presented in Table 1.

Property Value Reference

CAS Number 354587-63-6 [Chemical Supplier Databases]

Molecular Formula C₁₅H₁₇NO₄ [Chemical Supplier Databases]

Molecular Weight 275.30 g/mol [Chemical Supplier Databases]

Canonical SMILES

CC(C)

(C)OC(=O)N1C=CC2=C1C=C(

C=C2)C(=O)OC

[Chemical Supplier Databases]

Structure [Chemical Supplier Databases]

Note: The structure is a representation based on the chemical name.

Synthesis and Characterization
A detailed, peer-reviewed synthesis protocol specifically for 1-tert-Butyl 6-methyl 1H-indole-
1,6-dicarboxylate has not been identified in the public domain. However, general synthetic

strategies for related indole-1,6-dicarboxylates can be inferred from the literature on indole

chemistry.

The synthesis would likely involve the N-protection of an indole-6-carboxylic acid derivative

followed by esterification. The tert-butoxycarbonyl (Boc) group is a common protecting group

for the indole nitrogen, which can be introduced using di-tert-butyl dicarbonate. The methyl

ester at the 6-position could be introduced via standard esterification procedures.
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A plausible, though unverified, synthetic workflow is proposed below.

Starting Material Step 1: N-Protection Step 2: Esterification Final Product

Indole-6-carboxylic acid Di-tert-butyl dicarbonate,
Base

 Methanol,
Acid catalyst

1-(tert-butoxycarbonyl)
-1H-indole-6-carboxylic acid 1-tert-Butyl 6-methyl

1H-indole-1,6-dicarboxylate
 

Click to download full resolution via product page

Figure 1: Plausible synthetic workflow for the target compound.

Characterization of the final product would typically involve techniques such as ¹H NMR, ¹³C

NMR, mass spectrometry, and infrared spectroscopy to confirm its structure and purity.

Biological Activity and Mechanism of Action
There is a significant lack of published data on the biological activity of 1-tert-Butyl 6-methyl
1H-indole-1,6-dicarboxylate. No studies detailing its screening against biological targets, its

mechanism of action, or any quantitative data such as IC₅₀ or EC₅₀ values were found.

However, the broader class of indole derivatives is well-studied. For instance, various

substituted indole-6-carboxylic acids have been synthesized and evaluated for their potential

as antiproliferative agents, targeting receptors like EGFR and VEGFR-2.[3] Additionally, other

indole derivatives have been investigated as inhibitors of enzymes such as cyclooxygenase

(COX) and indoleamine 2,3-dioxygenase (IDO1).[4][5]

It is plausible that 1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate may have been

synthesized as part of a larger chemical library for high-throughput screening, but the results of

such screenings are not publicly available.

Experimental Protocols
Due to the absence of published research specifically on this compound, no detailed

experimental protocols for its biological evaluation can be provided. For researchers interested

in investigating the potential activities of this molecule, general protocols for relevant assays

can be adapted from studies on other indole derivatives. For example, protocols for in vitro
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cytotoxicity assays (e.g., MTT assay) or enzyme inhibition assays would be relevant starting

points.

Conclusion and Future Perspectives
1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate is a chemically defined compound that is

commercially available. However, a thorough literature review reveals a striking absence of

scientific research into its synthesis, biological properties, and potential therapeutic

applications. This suggests that the compound is likely utilized as a building block in the

synthesis of more complex molecules or remains an unexplored entity within vast chemical

libraries.

Future research could focus on the de novo synthesis and complete characterization of this

molecule, followed by a comprehensive biological screening against a panel of relevant targets,

such as kinases, GPCRs, or enzymes involved in cancer and inflammatory pathways. Such

studies would be necessary to elucidate any potential therapeutic value of this specific indole

derivative. Until such data becomes available, its role in the landscape of medicinal chemistry

remains undefined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate"
literature review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342479#1-tert-butyl-6-methyl-1h-indole-1-6-
dicarboxylate-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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